Cas no 1006451-21-3 (1-(butan-2-yl)-1H-pyrazole-3-carboxylic acid)
1006451-21-3 structure
Product Name:1-(butan-2-yl)-1H-pyrazole-3-carboxylic acid
CAS No:1006451-21-3
MF:C8H12N2O2
MW:168.193081855774
CID:3059051
PubChem ID:19619886
Update Time:2025-04-21
1-(butan-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(butan-2-yl)-1H-pyrazole-3-carboxylic acid
- 1-sec-butyl-1H-pyrazole-3-carboxylic acid
- 1-(SEC-BUTYL)PYRAZOLE-3-CARBOXYLIC ACID
- 1006451-21-3
- EN300-77602
- 1-butan-2-ylpyrazole-3-carboxylic acid
- AKOS000308832
- MFCD06805219
- BBL040286
- STK350113
- 1-(sec-Butyl)-1H-pyrazole-3-carboxylicacid
- 1-(sec-Butyl)-1H-pyrazole-3-carboxylic acid
- CS-0261195
-
- MDL: MFCD06805219
- Inchi: 1S/C8H12N2O2/c1-3-6(2)10-5-4-7(9-10)8(11)12/h4-6H,3H2,1-2H3,(H,11,12)
- InChI Key: YDAUCZLFEXQTRK-UHFFFAOYSA-N
- SMILES: OC(C1C=CN(C(C)CC)N=1)=O
Computed Properties
- Exact Mass: 168.089877630Da
- Monoisotopic Mass: 168.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 308.9±15.0 °C at 760 mmHg
- Flash Point: 140.6±20.4 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1-(butan-2-yl)-1H-pyrazole-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(butan-2-yl)-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM391200-1g |
1-(butan-2-yl)-1H-pyrazole-3-carboxylic acid |
1006451-21-3 | 95%+ | 1g |
$239 | 2023-01-05 | |
| Chemenu | CM391200-5g |
1-(butan-2-yl)-1H-pyrazole-3-carboxylic acid |
1006451-21-3 | 95%+ | 5g |
$719 | 2023-01-05 | |
| abcr | AB499756-250 mg |
1-Sec-butyl-1H-pyrazole-3-carboxylic acid |
1006451-21-3 | 250MG |
€231.60 | 2022-03-01 | ||
| abcr | AB499756-1 g |
1-Sec-butyl-1H-pyrazole-3-carboxylic acid |
1006451-21-3 | 1g |
€398.20 | 2022-03-01 | ||
| abcr | AB499756-5 g |
1-Sec-butyl-1H-pyrazole-3-carboxylic acid |
1006451-21-3 | 5g |
€974.50 | 2022-03-01 | ||
| Enamine | EN300-77602-0.05g |
1-(butan-2-yl)-1H-pyrazole-3-carboxylic acid |
1006451-21-3 | 95% | 0.05g |
$160.0 | 2023-02-12 | |
| Enamine | EN300-77602-0.1g |
1-(butan-2-yl)-1H-pyrazole-3-carboxylic acid |
1006451-21-3 | 95% | 0.1g |
$238.0 | 2023-02-12 | |
| Enamine | EN300-77602-0.25g |
1-(butan-2-yl)-1H-pyrazole-3-carboxylic acid |
1006451-21-3 | 95% | 0.25g |
$339.0 | 2023-02-12 | |
| Enamine | EN300-77602-0.5g |
1-(butan-2-yl)-1H-pyrazole-3-carboxylic acid |
1006451-21-3 | 95% | 0.5g |
$535.0 | 2023-02-12 | |
| Enamine | EN300-77602-1.0g |
1-(butan-2-yl)-1H-pyrazole-3-carboxylic acid |
1006451-21-3 | 95% | 1.0g |
$685.0 | 2023-02-12 |
1-(butan-2-yl)-1H-pyrazole-3-carboxylic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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